Cas no 888703-98-8 (5-Methoxy-2-phenylbenzofuran)

• Product Name: 5-Methoxy-2-phenylbenzofuran
• CAS No: 888703-98-8
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 2624795
• PubChem ID: 901838
• Update Time: 2025-06-11

5-Methoxy-2-phenylbenzofuran Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-5-methoxybenzofuran
• Benzofuran, 5-methoxy-2-phenyl-
• OMQXNJFDHXMMPE-UHFFFAOYSA-N
• AJ-087/41885608
• SCHEMBL6822571
• benzo[b]furan,5-methoxy-2-phenyl-
• 2-phenyl-5-methoxybenzo[b]furan
• 7182-32-3
• methyl 2-phenyl-1-benzofuran-5-yl ether
• 888703-98-8
• 5-METHOXY-2-PHENYLBENZOFURAN
• 5-methoxy-2-phenyl-1-benzofuran
• 5-Methoxy-2-phenylbenzofuran

• Inchi： 1S/C15H12O2/c1-16-13-7-8-14-12(9-13)10-15(17-14)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： OMQXNJFDHXMMPE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 224.083729621Da
• Monoisotopic Mass: 224.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on 5-Methoxy-2-phenylbenzofuran

5-Methoxy-2-phenylbenzofuran (CAS No. 888703-98-8): An Overview of Its Properties, Applications, and Recent Research

5-Methoxy-2-phenylbenzofuran (CAS No. 888703-98-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications. In this article, we will delve into the chemical properties, potential applications, and recent research developments surrounding 5-Methoxy-2-phenylbenzofuran.

The molecular formula of 5-Methoxy-2-phenylbenzofuran is C₁₄H₁₂O₂, and its molecular weight is 212.24 g/mol. The compound features a benzofuran core with a methoxy group at the 5-position and a phenyl substituent at the 2-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

5-Methoxy-2-phenylbenzofuran is synthesized through various methods, including the reaction of 2-bromophenol with phenylacetonitrile in the presence of a suitable catalyst. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical applications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, further enhancing its commercial viability.

In terms of physical properties, 5-Methoxy-2-phenylbenzofuran is a solid at room temperature with a melting point ranging from 100 to 105°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are important for its use in various formulations and delivery systems.

The biological activities of 5-Methoxy-2-phenylbenzofuran have been extensively studied in recent years. One of the most notable findings is its potential as an antioxidant agent. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the development of anti-inflammatory and neuroprotective drugs.

In addition to its antioxidant activity, 5-Methoxy-2-phenylbenzofuran has demonstrated anti-cancer properties in preclinical studies. It has been found to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The potential therapeutic applications of 5-Methoxy-2-phenylbenzofuran extend beyond cancer treatment. Studies have also explored its role in managing cardiovascular diseases. Research indicates that this compound can improve endothelial function and reduce blood pressure, making it a potential candidate for the development of cardiovascular drugs.

To further understand the biological mechanisms underlying the activities of 5-Methoxy-2-phenylbenzufuran, researchers have conducted extensive molecular studies. These investigations have revealed that the compound interacts with specific cellular targets, such as enzymes involved in oxidative stress pathways and signaling molecules implicated in cancer progression. Understanding these interactions is crucial for optimizing the compound's therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Methoxy-2-phenylbenzofuran in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 5-Methoxy-2-phenylbenzofuran (CAS No. 888703-98-8) is a multifaceted compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure confers valuable biological activities, including antioxidant, anti-cancer, and cardiovascular protective effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for future drug development.